Luzopeptin A

Description

Luzopeptin A, also known as BBM-928 A, is an antitumor antibiotic belonging to the echinomycin class of compounds . These antibiotics contain two substituted quinoline chromophores linked by a cyclic decadepsipeptide . Luzopeptin A acts by forming a stable DNA complex through bis-intercalation . It has demonstrated activity against various experimental animal tumor systems . In addition to its antitumor properties, Luzopeptin A is a potent inhibitor of HIV-1 and HIV-2 reverse transcriptase .

Structurally, luzopeptins are related to quinoxaline antibiotics like echinomycin and triostin, differing by having ten amino acids in the cyclic peptide instead of eight, two of which feature a tetrahydropyridazine moiety . The quinoline chromophores in luzopeptins are substituted with both methoxy and hydroxyl groups and lack a sulfur-containing cross-bridge . Luzopeptin A has been shown to bind tightly to DNA fragments, particularly those containing alternating adenine (A) and thymine (T) residues . The quinoline rings of luzopeptin bisintercalate at d(C-A).d(T-G) steps in the d(C-A-T-G) duplex and sandwich two Watson-Crick A.T base pairs between the bisintercalation site .

Luzopeptin A is soluble in dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), moderately soluble in methanol or ethanol, but exhibits poor water solubility . Research has shown that luzopeptin can render AT-rich regions of DNA more susceptible to enzymatic attack . Another member of the echinomycin class, echinomycin (quinomycin A), shares a similar mechanism of action as an antitumor and antibiotic agent .

• CAS No.: 75580-37-9
• Product Name: Luzopeptin A
• Molecular Formula: C64H78N14O24
• Molecular Weight: 1427.4 g/mol
• IUPAC Name: [(3R,7S,16S,17S,23R,27S,36S,37S)-37-acetyloxy-3,23-bis[(3-hydroxy-6-methoxyquinoline-2-carbonyl)amino]-7,27-bis(2-hydroxypropan-2-yl)-8,11,28,31-tetramethyl-2,6,9,12,15,22,26,29,32,35-decaoxo-5,25-dioxa-1,8,11,14,20,21,28,31,34,40-decazatricyclo[34.4.0.016,21]tetraconta-19,39-dien-17-yl] acetate
• Standard InChI: InChI=1S/C64H78N14O24/c1-31(79)101-43-17-19-67-77-51(43)57(89)65-25-45(83)73(7)27-47(85)75(9)54(64(5,6)96)62(94)100-30-40(72-56(88)50-42(82)24-34-22-36(98-12)14-16-38(34)70-50)60(92)78-52(44(18-20-68-78)102-32(2)80)58(90)66-26-46(84)74(8)28-48(86)76(10)53(63(3,4)95)61(93)99-29-39(59(77)91)71-55(87)49-41(81)23-33-21-35(97-11)13-15-37(33)69-49/h13-16,19-24,39-40,43-44,51-54,81-82,95-96H,17-18,25-30H2,1-12H3,(H,65,89)(H,66,90)(H,71,87)(H,72,88)/t39-,40-,43+,44+,51+,52+,53-,54-/m1/s1
• Standard InChIKey: QMZVWFQMMLKHLS-LPQVFZKKSA-N
• SMILES: CC(=O)OC1CC=NN2C1C(=O)NCC(=O)N(CC(=O)N(C(C(=O)OCC(C(=O)N3C(C(CC=N3)OC(=O)C)C(=O)NCC(=O)N(CC(=O)N(C(C(=O)OCC(C2=O)NC(=O)C4=C(C=C5C=C(C=CC5=N4)OC)O)C(C)(C)O)C)C)NC(=O)C6=C(C=C7C=C(C=CC7=N6)OC)O)C(C)(C)O)C)C
• Canonical SMILES: CC(=O)OC1CC=NN2C1C(=O)NCC(=O)N(CC(=O)N(C(C(=O)OCC(C(=O)N3C(C(CC=N3)OC(=O)C)C(=O)NCC(=O)N(CC(=O)N(C(C(=O)OCC(C2=O)NC(=O)C4=C(C=C5C=C(C=CC5=N4)OC)O)C(C)(C)O)C)C)NC(=O)C6=C(C=C7C=C(C=CC7=N6)OC)O)C(C)(C)O)C)C
• Appearance: Tan solid
• Synonyms: BBM 928A; BBM-928 A; BBM-928A; luzopeptin A
• Reference: BBM-928, a new antitumor antibiotic complex I. Production, isolation, characterization and antitumor activity. Ohkuma, H. et al. , J. Antibiot. 1980, 33, 1087.Screening for inhibitors of avian myeloblastosis virus reverse transcriptase and effect on the replication of AIDS virus. Inouye Y.J. Antibiot. 1987, 40, 100.Proton exchange in DNA-luzopeptin and DNA-echinomycin bisintercalation complexes: rates and processes of base-pair opening. Leroy J.L. et al. Biochemistry. 1992, 31, 1407.
• PubChem Compound: 16129740
• Last Modified: Sep 15 2023